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Introduction

2,4-Dimethylbenzaldehyde, a substituted aromatic aldehyde, serves as a significant building
block in the synthesis of various organic compounds, finding applications in the
pharmaceutical, fragrance, and dye industries. A thorough understanding of its thermochemical
properties is paramount for process optimization, safety assessments, and the design of novel
synthetic routes. This guide provides a comprehensive overview of the available
thermochemical data for 2,4-Dimethylbenzaldehyde, details established experimental
protocols for the determination of these properties, and visualizes key reaction pathways
involving this compound.

Thermochemical Data of 2,4-Dimethylbenzaldehyde

A summary of the available physical and thermochemical data for 2,4-Dimethylbenzaldehyde
is presented in the table below. It is important to note that while some physical properties have
been experimentally determined, key thermochemical values such as the standard enthalpy of
formation, Gibbs free energy of formation, and ideal gas heat capacity are not readily available
from direct experimental measurements in the reviewed literature. However, recent
advancements in computational chemistry, particularly group contribution methods, allow for
reliable estimations of such data.[1][2]
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Property Value Units Source(s)
Molecular Formula CoH100 [3]
Molecular Weight 134.18 g/mol [3]

CAS Number 15764-16-6 [4]

Melting Point -9 °C [5]

Boiling Point 215-216 °C [5]

Density 1.016 g/cm? at 20°C [5]
Enthalpy of 57.4 kJ/mol at 373 K [4][6]

Vaporization (AvapH®)

Standard Enthalpy of

Not Experimentally

] ) kJ/mol
Formation (AfH®) Determined
Standard Gibbs Free )
) Not Experimentally
Energy of Formation ) kJ/mol
Determined
(AfG®)
Ideal Gas Heat Not Experimentally
J/(mol-K)

Capacity (Cp,gas)

Determined

Experimental Protocols

The determination of thermochemical data relies on precise calorimetric and analytical

techniques. While specific experimental protocols for 2,4-Dimethylbenzaldehyde are not

extensively documented, the following sections describe the general and established

methodologies for determining the key thermochemical properties of aromatic aldehydes.

Determination of Enthalpy of Formation by Combustion

Calorimetry

The standard enthalpy of formation (AfH®) of an organic compound is typically determined

indirectly from its enthalpy of combustion (AcH®), which is measured using a bomb calorimeter.
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Principle: A known mass of the substance is completely combusted in a high-pressure oxygen
atmosphere within a constant-volume vessel (the "bomb"). The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the temperature change of
the water is measured.

Generalized Protocol:

o Sample Preparation: A precisely weighed pellet of liquid 2,4-Dimethylbenzaldehyde is
placed in a crucible inside the combustion bomb. A fuse wire is positioned to ensure ignition.

o Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to
approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a known quantity of water in a well-insulated
calorimeter. The initial temperature is recorded.

« Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the water
is monitored and recorded at regular intervals until a maximum temperature is reached and
the system begins to cool.

o Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system (determined by calibrating with a substance of known
heat of combustion, such as benzoic acid), and corrections for the heat of formation of nitric
acid and sulfuric acid (from any nitrogen or sulfur impurities) and the heat of combustion of
the fuse wire.

o Standard Enthalpy of Formation Calculation: The standard enthalpy of formation is then
calculated using Hess's Law, from the standard enthalpies of formation of the combustion
products (CO2z and H20) and the experimentally determined standard enthalpy of
combustion.[7][8][9][10]

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount
of heat required to increase the temperature of a sample.
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Principle: The DSC instrument measures the difference in heat flow between a sample pan and
a reference pan as they are subjected to a controlled temperature program. This difference in
heat flow is used to determine the heat capacity of the sample.

Generalized Protocol:

o Sample Preparation: A small, accurately weighed amount of 2,4-Dimethylbenzaldehyde
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used
as a reference.

» Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired
temperature program (e.g., heating rate, temperature range) is set.

o Measurement: The sample is heated at a constant rate, and the heat flow to the sample is
measured relative to the reference.

o Data Analysis: The heat capacity is calculated from the measured heat flow, the heating rate,
and the sample mass. A baseline measurement with empty pans and a calibration with a
standard material (e.g., sapphire) are performed to ensure accuracy.[11][12][13][14]

Visualizations of Chemical Pathways
Synthesis of 2,4-Dimethylbenzaldehyde

A patented method for the synthesis of 2,4-Dimethylbenzaldehyde involves the indirect
electrolytic oxidation of 1,2,4-trimethylbenzene. The workflow for this process is depicted
below.[15]
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Synthesis of 2,4-Dimethylbenzaldehyde
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Caption: Workflow for the synthesis of 2,4-Dimethylbenzaldehyde.
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Knoevenagel Condensation of 2,4-
Dimethylbenzaldehyde

2,4-Dimethylbenzaldehyde can participate in various condensation reactions, such as the
Knoevenagel condensation, which is a key method for forming carbon-carbon double bonds.
The general pathway for this reaction is illustrated below.[16][17][18][19][20]

Knoevenagel Condensation of 2,4-Dimethylbenzaldehyde
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Caption: General pathway of the Knoevenagel condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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